2-(4-(cyclohex-3-enecarboxamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-(cyclohex-3-ene-1-carbonylamino)phenyl]-N-(2,2,2-trifluoroethyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C17H17F3N6O2/c18-17(19,20)10-21-16(28)14-23-25-26(24-14)13-8-6-12(7-9-13)22-15(27)11-4-2-1-3-5-11/h1-2,6-9,11H,3-5,10H2,(H,21,28)(H,22,27)
• InChI Key: JHUXJCCWVPZMIL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)NCC(F)(F)F
• Molecular Formula: C17H17F3N6O2
• Molecular Weight: 394.4 g/mol

Description

2-(4-(cyclohex-3-enecarboxamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C17H17F3N6O2 and its molecular weight is 394.358. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(cyclohex-3-enecarboxamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(cyclohex-3-enecarboxamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Studies on compounds like "2-(4-(cyclohex-3-enecarboxamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide" often focus on innovative synthetic routes and chemical properties. For instance, research on antitumor imidazotetrazines reveals the synthesis and chemistry of related compounds with potential broad-spectrum antitumor activity, highlighting the role of specific functionalities in determining biological activities (Stevens et al., 1984).

Biological Activities and Applications

• The antiviral, antibacterial, and antitumor potentials of compounds with similar core structures have been explored in various studies. For example, compounds derived from thiophene-2-carboxamide and related chemical modifications have been studied for their antibiotic and antibacterial properties (Ahmed, 2007). This indicates a wide interest in exploring the therapeutic potentials of such molecules.

Material Science and Other Applications

• In material science, the synthesis and characterization of polymers containing imidazole and related functionalities, such as those seen in the target compound, have been investigated. Studies have shown these polymers to have good thermal stability and solubility in a range of solvents, suggesting their utility in various applications (Bouck & Rasmussen, 1993).